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Introduction
Dimethyl sulfate ((CH₃)₂SO₄), a diester of methanol and sulfuric acid, is a potent methylating

agent extensively utilized in organic synthesis.[1][2] Its high reactivity makes it a valuable

reagent in the pharmaceutical industry for the synthesis of various active pharmaceutical

ingredients. However, its utility is paralleled by its significant toxicity and hazardous nature,

necessitating a thorough understanding of its physicochemical properties for safe handling,

application, and disposal. This technical guide provides an in-depth overview of the core

physicochemical properties of dimethyl sulfate, complete with experimental methodologies and

visual representations of key data relationships and safety protocols.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of dimethyl sulfate are summarized in

the tables below. These properties are crucial for designing experiments, developing safe

handling procedures, and predicting its behavior in various chemical and biological systems.

Table 1: General and Physical Properties of Dimethyl
Sulfate
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Property Value Source

Molecular Formula (CH₃)₂SO₄ [3][4]

Molecular Weight 126.13 g/mol [5][6][7]

Appearance Colorless, oily liquid [5][6][8]

Odor Faint, onion-like [5][6][9]

Density 1.3322 g/cm³ at 20 °C [5][10]

Melting Point -32 °C (-25.6 °F) [8][11]

Boiling Point
188-189 °C (370.4-372.2 °F)

with decomposition
[5][8][11]

Vapor Pressure
0.1 to 0.5 mmHg at 20 °C (68

°F)
[5]

Vapor Density 4.35 (Air = 1) [5]

Table 2: Solubility Profile of Dimethyl Sulfate
Solvent Solubility Source

Water
2.8 g/100 mL at 20 °C (reacts

slowly)
[6][8]

Ethanol Soluble [3]

Ether Soluble [6]

Dioxane Soluble [6]

Acetone Soluble [6]

Aromatic Hydrocarbons Soluble [6]

Carbon Disulfide Sparingly soluble [6]

Aliphatic Hydrocarbons Sparingly soluble [6]
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Table 3: Flammability and Reactivity Data for Dimethyl
Sulfate

Property Value Source

Flash Point 83 °C (181.4 °F) - Closed Cup [5][11]

Autoignition Temperature 370 °F (188 °C) [5]

Lower Explosive Limit (LEL) 3.6% by volume [11]

Upper Explosive Limit (UEL) 23.2% by volume [11]

Reactivity

Reacts violently with

ammonium hydroxide, sodium

azide, and strong oxidizers.

Decomposes in water to form

sulfuric acid and methanol.

Corrosive to metals.

[5][8]

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physicochemical properties of liquid compounds like dimethyl sulfate. These protocols are

based on standard laboratory techniques.

Determination of Boiling Point
The boiling point of dimethyl sulfate can be determined using a distillation method or a micro-

boiling point apparatus.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Preparation: A small volume of dimethyl sulfate is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.
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Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.

Temperature Reading: The temperature is recorded when the vapor temperature stabilizes,

indicating the boiling point. This is the temperature at which the liquid and vapor phases are

in equilibrium.

Condensation: The vapor then passes into the condenser, where it is cooled and condenses

back into a liquid, which is collected in the receiving flask.

Determination of Melting Point (Freezing Point)
For substances that are liquid at room temperature, the melting point is often referred to as the

freezing point.

Methodology: Cooling Curve

Sample Preparation: A sample of dimethyl sulfate is placed in a test tube fitted with a

thermometer.

Cooling: The test tube is immersed in a cooling bath (e.g., an ice-salt mixture).

Temperature Monitoring: The temperature of the sample is recorded at regular intervals as it

cools.

Data Plotting: A graph of temperature versus time is plotted.

Melting Point Determination: The temperature at which the cooling rate slows down and the

temperature remains constant for a period (the plateau) is the freezing point (melting point).

Determination of Density
The density of a liquid can be determined using a pycnometer or a hydrometer.

Methodology: Pycnometer Method

Weighing the Pycnometer: A clean, dry pycnometer (a small glass flask with a precise

volume) is weighed empty.
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Filling the Pycnometer: The pycnometer is filled with dimethyl sulfate, ensuring no air

bubbles are trapped. The excess liquid is wiped off.

Weighing the Filled Pycnometer: The pycnometer filled with the sample is weighed.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid

of known density (e.g., distilled water) and weighed again. This allows for the precise

determination of the pycnometer's volume.

Calculation: The density of dimethyl sulfate is calculated by dividing the mass of the sample

by the volume of the pycnometer.

Determination of Vapor Pressure
Vapor pressure can be measured using a static or dynamic method.

Methodology: Static Method

Apparatus: A sample of dimethyl sulfate is placed in a flask connected to a manometer.

Evacuation: The air is evacuated from the flask to remove any other gases.

Equilibrium: The flask is placed in a constant temperature bath until the liquid-vapor

equilibrium is established.

Pressure Measurement: The difference in the mercury levels in the manometer is measured,

which corresponds to the vapor pressure of the substance at that temperature.

Temperature Variation: The experiment is repeated at different temperatures to obtain a

vapor pressure curve.

Determination of Solubility
The solubility of dimethyl sulfate in water can be determined by the shake-flask method.

Methodology: Shake-Flask Method
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Sample Preparation: An excess amount of dimethyl sulfate is added to a known volume of

water in a sealed flask.

Equilibration: The flask is agitated in a constant temperature bath for an extended period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, and the aqueous phase is carefully

separated from the undissolved dimethyl sulfate.

Concentration Analysis: The concentration of dimethyl sulfate in the aqueous phase is

determined using a suitable analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC).

Solubility Calculation: The solubility is expressed as the mass of solute per volume or mass

of solvent.

Visualizations
The following diagrams, generated using Graphviz, illustrate key relationships and workflows

relevant to the handling of dimethyl sulfate.
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Safe Handling Workflow for Dimethyl Sulfate

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Engineering Controls
- Fume Hood

- Ventilated Area

3. Personal Protective Equipment (PPE)
- Impermeable Gloves

- Safety Goggles
- Lab Coat

4. Handling
- Dispense in Fume Hood

- Avoid Inhalation and Contact

5. Spill Response
- Evacuate Area

- Absorb with Inert Material
- Decontaminate with 5% Ammonia

6. Waste Disposal
- Collect in Labeled, Sealed Container

- Follow Institutional Guidelines

7. Decontamination
- Wash Hands Thoroughly

- Clean Work Surfaces

Click to download full resolution via product page

Caption: A workflow diagram illustrating the essential steps for the safe handling of dimethyl

sulfate.
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Reactivity Profile of Dimethyl Sulfate

Dimethyl Sulfate

Hydrolysis

Slow Reaction

Violent Reaction

Water/Moisture

Ammonium Hydroxide

Strong Oxidizers

Sodium Azide

Sulfuric Acid

Methanol

Click to download full resolution via product page

Caption: A diagram illustrating the key reactivity hazards associated with dimethyl sulfate.

Conclusion
A comprehensive understanding of the physicochemical properties of dimethyl sulfate is

paramount for its safe and effective use in research and industrial applications. This guide has

provided a detailed summary of its key properties, standardized experimental protocols for their

determination, and visual aids to underscore important safety and reactivity considerations.
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Adherence to strict safety protocols, including the use of appropriate engineering controls and

personal protective equipment, is essential when working with this hazardous but valuable

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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